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Compound of Interest

Compound Name: 2-Hexyl-2-decenal

Cat. No.: B12085729

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for 2-Hexyl-2-decenal, a valuable compound in various research and development
applications. Adherence to these protocols is critical for ensuring a safe laboratory environment
and the integrity of your work.

Essential Safety and Personal Protective Equipment
(PPE)

Hazard Identification and GHS Classification:

While a specific, comprehensive Safety Data Sheet (SDS) for 2-Hexyl-2-decenal is not readily
available in public domains, information from structurally similar aldehydes, such as trans-2-
Hexenal and 2-Decenal, allows for an informed assessment of its potential hazards. Based on
this data, 2-Hexyl-2-decenal is anticipated to have the following GHS classifications:

o Skin Irritation: Causes skin irritation.[1]
» Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]
» Skin Sensitization: May cause an allergic skin reaction.[2][3][4]

Precautionary Statements:
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The following precautionary statements, derived from related compounds, should be strictly

followed:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

e P264: Wash skin thoroughly after handling.[2]

o P272: Contaminated work clothing should not be allowed out of the workplace.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

e P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[4]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Hexyl-2-decenal and related

compounds. Data for 2-Hexyl-2-decenal is limited, and information from similar molecules is

provided for context and precautionary guidance.

trans-2-Decenal

trans-2-Hexenal

Property 2-Hexyl-2-decenal

(for reference) (for reference)
Molecular Weight 238.41 g/mol [6][7] 154.25 g/mol 98.14 g/mol
Flash Point Not available 96 °C / 204.8 °F[1] 35°C /95 °F[8]
Oral LD50 (rat) Not determined 5000 mg/kg[9] Not available
Dermal LD50 (rabbit) Not determined 3400 mg/kg[9] Not available
Water Solubility Insoluble Not available Not available
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Experimental Protocols: Safe Handling and Disposal

Standard Operating Procedure for Handling 2-Hexyl-2-decenal:

o Engineering Controls: All handling of 2-Hexyl-2-decenal should be conducted in a well-
ventilated laboratory, preferably within a certified chemical fume hood. Ensure that an
eyewash station and safety shower are readily accessible.[8]

e Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection: A lab coat or chemical-resistant apron is mandatory.

o Hand Protection: Based on general guidance for aldehydes, nitrile or neoprene gloves are
recommended for incidental contact. For prolonged contact, it is crucial to consult the
glove manufacturer's specific chemical resistance data. Always inspect gloves for integrity
before use.

e Handling:
o Avoid direct contact with skin, eyes, and clothing.[8]
o Do not inhale vapors or mists.

o Use non-sparking tools and ground/bond all containers and receiving equipment to
prevent static discharge, especially if the material is determined to be flammable.[8]

o Keep away from heat, sparks, and open flames.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[8]

Disposal Plan:

Dispose of 2-Hexyl-2-decenal and any contaminated materials in accordance with all
applicable federal, state, and local regulations.
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» Waste Characterization: Due to its chemical nature as an aldehyde, waste 2-Hexyl-2-
decenal should be considered hazardous.

o Containerization: Collect waste in a designated, properly labeled, and sealed container. The
container must be compatible with the chemical.

» Disposal Method:
o Do not dispose of down the drain or in the regular trash.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company for proper disposal procedures.

o For aldehydes, chemical treatment to deactivate the aldehyde group may be a possibility
before disposal, but this should only be performed by trained personnel following
established and approved protocols.

Visualizing Safe Handling Workflows

To further clarify the necessary procedures, the following diagrams illustrate the logical
relationships and workflows for handling 2-Hexyl-2-decenal safely.
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Caption: Workflow for the safe handling of 2-Hexyl-2-decenal.
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Caption: Decision logic for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Handling of 2-Hexyl-2-decenal: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12085729#personal-protective-equipment-for-
handling-2-hexyl-2-decenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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